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Compound of Interest

Compound Name: 2-(Pentyloxy)benzaldehyde
CAS No.: 7091-14-7
Cat. No.: B1597279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 2-(Pentyloxy)benzaldehyde, a significant
aromatic aldehyde derivative. With full editorial control, this document is structured to deliver in-
depth technical insights, moving beyond a standard template to offer a narrative grounded in
scientific integrity and practical application.

Section 1: Chemical Identity and Nomenclature
1.1 IUPAC Name and Synonyms

The unequivocally correct IUPAC name for the compound is 2-(Pentyloxy)benzaldehyde. A
commonly used and accepted synonym is 2-pentoxybenzaldehyde.

1.2 Chemical Structure and Identification

e Molecular Formula: C12H1602
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e Molecular Weight: 192.25 g/mol
e CAS Number: 7091-14-7

The structure consists of a benzaldehyde core with a pentyloxy group (-O(CHz2)4CH?3) attached
to the ortho (position 2) carbon of the benzene ring.

graph "2-Pentyloxybenzaldehyde Structure" {
layout=neato;
node [shape=plaintext];
edge [style=bold];

Caption: Williamson Ether Synthesis Workflow.
3.2 Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis
of analogous 2-alkoxybenzaldehydes.

Materials:

Salicylaldehyde (1.0 eq)

e 1-Bromopentane (1.1 - 1.2 eq)

e Anhydrous Potassium Carbonate (Kz2C0s3) (1.5 - 2.0 eq)
e Anhydrous Acetone or Dimethylformamide (DMF)

e Ethyl acetate

e Deionized water

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSO0s) or Sodium Sulfate (Na25S0a1)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Equipment:
e Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware
Procedure:

e To a dry round-bottom flask, add salicylaldehyde (1.0 equivalent)
and anhydrous acetone or DMF.

e Add anhydrous potassium carbonate (1.5-2.0 equivalents) to the
solution. The use of a base is crucial for the deprotonation of the
phenolic hydroxyl group to form the more nucleophilic phenoxide.[1]
[2]

e Stir the resulting suspension at room temperature for 30 minutes.

e Add 1-bromopentane (1.1-1.2 equivalents) dropwise to the reaction
mixture.

e Heat the reaction mixture to reflux and maintain for 4-12 hours. The
progress of the reaction should be monitored by Thin Layer
Chromatography (TLC).

e Upon completion, allow the mixture to cool to room temperature.
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e Filter the solid potassium salts and wash with a small amount of
acetone or DMF.

e Remove the solvent from the filtrate under reduced pressure using a
rotary evaporator.

e Dissolve the resulting residue in ethyl acetate and transfer to a
separatory funnel.

e Wash the organic layer sequentially with deionized water and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium
sulfate.

e Filter the drying agent and concentrate the filtrate under reduced
pressure to yield the crude 2-(pentyloxy)benzaldehyde.

e The crude product can be further purified by vacuum distillation or
column chromatography on silica gel.

Section 4: Applications in Research and
Drug Development

While specific, documented applications of 2-(pentyloxy)benzaldehyde
are not extensively reported in readily available literature, its
structural motif as a substituted benzaldehyde suggests its potential
as a valuable intermediate in organic synthesis and medicinal
chemistry.

4.1 Role as a Synthetic Intermediate

Benzaldehyde and its derivatives are fundamental building blocks in
the synthesis of a wide array of more complex molecules.[3] They are
known to participate in various carbon-carbon and carbon-heteroatom
bond-forming reactions. The aldehyde functional group is highly
versatile and can be transformed into a variety of other functional
groups.
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4.2 Potential in Medicinal Chemistry

The 2-alkoxybenzaldehyde scaffold is present in a number of
biologically active molecules. For instance, derivatives of
benzyloxybenzaldehyde have been investigated as selective inhibitors
of aldehyde dehydrogenase 1A3 (ALDH1A3), an enzyme implicated in
cancer stem cell biology. Two compounds with a benzyloxybenzaldehyde
structure were identified as potent and selective inhibitors of
ALDH1A3.

Furthermore, benzaldehyde derivatives, in general, have been shown to
exhibit a broad range of biological activities, including
antimicrobial, antioxidant, and insecticidal properties.[3]1[4]1[5] The
introduction of a pentyloxy group at the 2-position modifies the
lipophilicity and steric properties of the benzaldehyde core, which
could influence its interaction with biological targets. This makes 2-
(pentyloxy)benzaldehyde an interesting candidate for screening in
various biological assays and for use as a precursor in the synthesis
of novel therapeutic agents.

Section 5: Conclusion

2-(Pentyloxy)benzaldehyde is a well-defined chemical entity with
established nomenclature and a straightforward synthetic route via the
Williamson ether synthesis. While its direct applications are not yet
widely documented, its structural features position it as a valuable
intermediate for the synthesis of more complex molecules with
potential applications in medicinal chemistry and materials science.
Further research into the biological activities of this compound and
its derivatives is warranted to fully explore its therapeutic
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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